Cas no 2172116-23-1 (4-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic acid)

• Product Name: 4-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic acid
• CAS No: 2172116-23-1
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 6612377
• PubChem ID: 165526425
• Update Time: 2025-05-21

4-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic acid
• 4-{[2-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylphenyl]formamido}butanoic acid
• 2172116-23-1
• EN300-1498116

• Inchi： 1S/C27H25BrN2O5/c1-16-13-23(28)21(26(33)29-12-6-11-25(31)32)14-24(16)30-27(34)35-15-22-19-9-4-2-7-17(19)18-8-3-5-10-20(18)22/h2-5,7-10,13-14,22H,6,11-12,15H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： VQYWEDKKYITJJS-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C=C1C(NCCCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic acid

Recent Advances in the Study of 4-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic acid (CAS: 2172116-23-1)

The compound 4-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic acid (CAS: 2172116-23-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a brominated aromatic ring, has shown promise in various applications, ranging from peptide synthesis to drug discovery. Recent studies have focused on elucidating its synthetic pathways, biological activities, and potential therapeutic applications.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a protecting group for amino acids during peptide synthesis, and the incorporation of this compound into peptide chains has been explored to enhance the stability and functionality of synthetic peptides. Recent publications have demonstrated its utility in the synthesis of complex peptide derivatives, with improved yields and reduced side reactions. The bromine substituent on the aromatic ring also offers a handle for further functionalization, enabling the development of novel peptide-based therapeutics.

In addition to its applications in peptide synthesis, 4-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic acid has been investigated for its potential as a building block in the development of small-molecule inhibitors. Researchers have utilized its structural motifs to design compounds targeting specific enzymes or receptors involved in diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have shown that derivatives of this compound exhibit moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound for further optimization.

Recent advancements in analytical techniques, such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy, have facilitated the characterization of this compound and its derivatives. These techniques have provided insights into its stability, reactivity, and interactions with biological targets. Furthermore, computational modeling studies have been employed to predict its binding modes and optimize its pharmacological properties.

Despite these promising developments, challenges remain in the large-scale synthesis and application of 4-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic acid. Issues such as solubility, stability under physiological conditions, and potential toxicity need to be addressed to fully realize its therapeutic potential. Ongoing research aims to overcome these hurdles through structural modifications and formulation strategies.

In conclusion, 4-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic acid represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its applications in peptide synthesis and drug discovery, coupled with recent advancements in its characterization and optimization, highlight its potential as a valuable tool for researchers. Future studies will likely focus on expanding its utility and addressing the current limitations to pave the way for its clinical translation.